Cas no 1082467-46-6 (2-(4-Methoxy-3-methylphenyl)-1H-indole-3-carboxylic acid)

• Product Name: 2-(4-Methoxy-3-methylphenyl)-1H-indole-3-carboxylic acid
• CAS No: 1082467-46-6
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 5050494
• Update Time: 2023-08-24

2-(4-Methoxy-3-methylphenyl)-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-3-methylphenyl)-1H-indole-3-carboxylic acid
• BBL022022
• STK894741
• H8887
• 2-(4-Methoxy-3-methylphenyl)-1H-indole-3-carboxylic acid

• Inchi： 1S/C17H15NO3/c1-10-9-11(7-8-14(10)21-2)16-15(17(19)20)12-5-3-4-6-13(12)18-16/h3-9,18H,1-2H3,(H,19,20)
• InChI Key： HUDAWRJNRYODEV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)C1=C(C(=O)O)C2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• XLogP3: 3.6
• Topological Polar Surface Area: 62.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 492.5±45.0 °C at 760 mmHg
• Flash Point: 251.7±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(4-Methoxy-3-methylphenyl)-1H-indole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles